Cas no 1557662-47-1 (3-(Methoxymethyl)oxolan-3-amine)

• Product Name: 3-(Methoxymethyl)oxolan-3-amine
• CAS No: 1557662-47-1
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD26084735
• CID: 4701923
• PubChem ID: 83904842
• Update Time: 2025-07-24

3-(Methoxymethyl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)oxolan-3-amine
• 3-(Methoxymethyl)oxolan-3-amine

• MDL： MFCD26084735
• Inchi： 1S/C6H13NO2/c1-8-4-6(7)2-3-9-5-6/h2-5,7H2,1H3
• InChI Key： VMSWNBIYPSFTJS-UHFFFAOYSA-N
• SMILES： O1CCC(COC)(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.1
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-(Methoxymethyl)oxolan-3-amine

Comprehensive Overview of 3-(Methoxymethyl)oxolan-3-amine (CAS No. 1557662-47-1): Properties, Applications, and Industry Insights

The chemical compound 3-(Methoxymethyl)oxolan-3-amine (CAS No. 1557662-47-1) has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. This heterocyclic amine derivative, characterized by its unique oxolane (tetrahydrofuran) backbone and methoxymethyl functional group, offers a promising scaffold for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 3-(Methoxymethyl)oxolan-3-amine", "CAS 1557662-47-1 applications", and "oxolane-amine derivatives", reflecting its growing relevance in cutting-edge chemical innovation.

From a structural perspective, 3-(Methoxymethyl)oxolan-3-amine combines the reactivity of a secondary amine with the stability of a five-membered oxygen-containing ring. This dual functionality enables its use as a building block in medicinal chemistry, particularly in the design of central nervous system (CNS) targeting compounds. Recent patent analyses reveal its incorporation in neuroprotective agents and GABA receptor modulators, addressing trending healthcare demands for neurological disorder treatments. The compound's lipophilic nature, enhanced by the methoxymethyl substituent, improves blood-brain barrier penetration—a hot topic in drug delivery optimization.

In material science, 1557662-47-1 serves as a precursor for functional polymers with tunable thermal properties. Its oxolane ring contributes to polymer chain flexibility, while the amine group facilitates cross-linking reactions—key for developing self-healing materials (a frequently searched term in materials engineering). Sustainable chemistry initiatives have explored green synthesis routes for this compound, aligning with the industry's shift toward eco-friendly production methods. Computational studies using AI-assisted molecular modeling (another high-interest area) predict its potential in creating ionic liquids for energy storage applications.

The analytical characterization of 3-(Methoxymethyl)oxolan-3-amine typically involves NMR spectroscopy (showing distinct peaks at 3.3 ppm for the methoxy protons and 2.7 ppm for the amine protons), mass spectrometry, and HPLC purity analysis. These techniques address common queries about "CAS 1557662-47-1 identification methods". Stability studies indicate optimal storage under inert atmosphere at -20°C, with particular sensitivity to acidic hydrolysis of the methoxymethyl ether group—information crucial for laboratory handling protocols.

Emerging applications include its role in catalysis as a ligand precursor for transition metal complexes, particularly in asymmetric hydrogenation reactions (a trending topic in synthetic methodology). The compound's chiral center at the 3-position makes it valuable for producing enantioselective catalysts, answering frequent searches about "chiral amine catalysts". Recent publications highlight its use in flow chemistry systems, demonstrating compatibility with continuous manufacturing processes—an industry 4.0 focus area.

Market intelligence indicates rising demand for 1557662-47-1 from contract research organizations (CROs) and generic drug manufacturers, with particular interest from Asia-Pacific regions. Regulatory databases show REACH compliance status in Europe, while safety data sheets emphasize standard organic base handling precautions. The compound's structure-activity relationship (SAR) continues to be explored through high-throughput screening platforms, connecting to popular searches about "fragment-based drug discovery".

Future research directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs) or PROTACs (proteolysis-targeting chimeras)—two rapidly growing fields in oncology therapeutics. The methoxymethyl group's metabolic stability compared to traditional hydroxymethyl analogs presents opportunities in prodrug design, addressing common challenges in oral bioavailability enhancement. Environmental fate studies (increasingly searched for green chemistry applications) suggest moderate biodegradability, prompting investigations into bio-based production alternatives.

In summary, 3-(Methoxymethyl)oxolan-3-amine (CAS No. 1557662-47-1) represents a multifaceted chemical entity bridging pharmaceutical innovation, advanced materials, and sustainable chemistry. Its structural features answer contemporary needs for modifiable scaffolds in drug discovery while aligning with industrial priorities for process efficiency and environmental responsibility. The compound's trajectory reflects broader trends in precision chemical synthesis and functional molecule design, ensuring its continued relevance across scientific disciplines.